Cas no 2171189-62-9 (rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclooctane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclooctane-1-carboxylic acid
• CAS No: 2171189-62-9
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 6428041
• PubChem ID: 95897970
• Update Time: 2024-01-01

rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclooctane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclooctane-1-carboxylic acid
• rac-(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclooctane-1-carboxylic acid
• EN300-1556379
• (1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclooctane-1-carboxylic acid
• 2171189-62-9
• EN300-1278258

• Inchi： 1S/C24H27NO4/c26-23(27)20-13-3-1-2-4-14-22(20)25-24(28)29-15-21-18-11-7-5-9-16(18)17-10-6-8-12-19(17)21/h5-12,20-22H,1-4,13-15H2,(H,25,28)(H,26,27)/t20-,22+/m1/s1
• InChI Key： WWGXOZWLVAOLTC-IRLDBZIGSA-N
• SMILES： O(C(N[C@H]1CCCCCC[C@H]1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 393.19400834g/mol
• Monoisotopic Mass: 393.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes